4-Bromo-1-(ethoxymethyl)-2-fluorobenzene
Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the catalytic protodeboronation of pinacol boronic esters has been utilized in the synthesis of related compounds . This approach involves a radical mechanism and is paired with a Matteson–CH2–homologation .Molecular Structure Analysis
The molecular structure of 4-Bromo-1-(ethoxymethyl)-2-fluorobenzene can be analyzed using the principles of organic chemistry. It is an aromatic compound with a bromo, ethoxymethyl, and fluoro substituent on the benzene ring. The exact structure would need to be determined using spectroscopic techniques such as NMR or X-ray crystallography.Chemical Reactions Analysis
The chemical reactions involving this compound can be complex due to the presence of multiple reactive sites. For instance, the bromine atom can participate in nucleophilic substitution reactions . Additionally, the ethoxymethyl group can undergo reactions typical of ethers .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. As an aromatic compound, it would likely have a relatively high boiling point and be insoluble in water . The exact properties would need to be determined experimentally.Scientific Research Applications
Electrochemical Fluorination
A study explored the electrochemical fluorination of aromatic compounds, including halobenzenes like 1-bromo-4-fluorobenzene, which is structurally similar to 4-Bromo-1-(ethoxymethyl)-2-fluorobenzene. This research provides insights into the formation mechanisms and side reactions occurring during fluorination, relevant to understanding the behavior of similar compounds (Horio et al., 1996).
Use in Lithium-Ion Batteries
4-Bromo-2-fluoromethoxybenzene, a compound related to this compound, was researched as a bi-functional electrolyte additive in lithium-ion batteries. The additive demonstrated the ability to form a polymer film upon electrochemical polymerization, which is crucial for overcharge protection and enhancing the thermal stability of the batteries (Zhang Qian-y, 2014).
Cobalt-Catalysed Carbonylation
Research into the cobalt-catalysed methoxycarbonylation of polysubstituted bromo and fluorobenzenes, including compounds like 1,4-dichloro-2-fluorobenzene, offers insights into the synthesis of fluorinated benzoic acids. The process retains the fluorine substituents, indicating potential applications in synthesizing derivatives of fluorobenzoic acid from similar compounds (Boyarskiy et al., 2010).
Photofragment Spectroscopy
The study of the photodissociation of 1-bromo-4-fluorobenzene provides insights into the behavior of similar compounds under ultraviolet light. This research is significant for understanding the photofragmentation processes and the effects of fluorine atom substitution, which could be relevant to compounds like this compound (Gu et al., 2001).
Hydroxyl Radical Reactions
Research on the reactions of 1-bromo-2-fluorobenzene with hydroxyl radicals in aqueous solutions helps understand the chemical behavior of similar compounds when exposed to radical species. This knowledge can be critical in assessing the stability and reactivity of this compound in different environments (Mohan & Mittal, 1996).
Mechanism of Action
Target of Action
Bromo and fluoro compounds are often used in the synthesis of pharmaceuticals and agrochemicals due to their unique reactivity .
Mode of Action
For instance, they are often used in Suzuki–Miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .
Biochemical Pathways
It’s worth noting that bromo and fluoro compounds can influence a variety of biochemical pathways depending on their specific targets and mode of action .
Result of Action
The compound’s bromo and fluoro groups could potentially influence a variety of biological processes depending on their specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-1-(ethoxymethyl)-2-fluorobenzene. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s reactivity and stability .
Safety and Hazards
The safety and hazards associated with 4-Bromo-1-(ethoxymethyl)-2-fluorobenzene would depend on its physical and chemical properties. As a brominated compound, it could potentially be hazardous if ingested or inhaled, and it might cause skin and eye irritation . Proper safety precautions should be taken when handling this compound.
Future Directions
properties
IUPAC Name |
4-bromo-1-(ethoxymethyl)-2-fluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrFO/c1-2-12-6-7-3-4-8(10)5-9(7)11/h3-5H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRCKAISYYWWGHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=C(C=C(C=C1)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrFO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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